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Compound of Interest

Compound Name: Dacarbazine-d6
Cat. No.: B8074971
Get Quote
\ J

Executive Safety Summary: The "Silent" Hazard

Dacarbazine-d6 (CAS: 1185241-28-4) is the isotopically labeled analog of Dacarbazine,
primarily used as an internal standard in mass spectrometry. While often handled in milligram
quantities, its hazard profile mirrors the parent compound: it is an alkylating antineoplastic
agent.

Critical Operational Warning: Dacarbazine is photosensitive. Upon exposure to light, it
degrades into 4-diazoimidazole-5-carboxamide (Diazo-IC), a compound with distinct toxicity
and explosive potential in dry, concentrated forms.[1]

» Disposal Implication: Waste containers must be light-shielded (opaque or amber).

e Regulatory Status: Treated as RCRA U-Listed Waste (U037) by best practice, though strictly
defined by the parent CAS. It is a NIOSH Group 1 Antineoplastic Drug.

Waste Classification & Segregation Strategy

Effective disposal relies on distinguishing between Trace Waste and Bulk Waste.
Misclassification leads to regulatory fines or exorbitant disposal costs.
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The "Trace" vs. "Bulk" Decision Matrix

o Trace Waste: Empty containers (vials, pipette tips) with <3% residue by weight.

o Bulk Waste: Unused stock solutions, expired standards, or spill cleanup materials.
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Figure 1: Decision logic for segregating Dacarbazine-d6 waste streams. Adhering to this flow
ensures compliance with EPA 40 CFR 261.33.

Step-by-Step Disposal Protocols
A. Bulk Waste (Stock Solutions & Expired Powder)

Requirement: High-Temperature Incineration. Container: RCRA-compliant "Black Bin"
(Hazardous Waste).

o Deactivation (Not Recommended for Bulk): Do not attempt to chemically neutralize bulk
guantities of Dacarbazine-d6 on the bench. The reaction products (Diazo-IC) can be
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unstable.
o Packaging:
o Keep the substance in its original amber vial if possible.
o Place the vial into a secondary, sealable, leak-proof container (polyethylene bag).
o Labeling: Affix a hazardous waste label.
» Constituents: "Dacarbazine-d6 (Antineoplastic)"[1][2]
» Hazards: "Toxic, Carcinogen, Mutagen"[1]
» Code: "U037" (Use parent code for conservative compliance).

o Storage: Store in a satellite accumulation area (SAA) that is cool and dark. Do not autoclave.

B. Trace Waste (Empty Vials, Gloves, Tips)

Requirement: Regulated Medical Waste (RMW) Incineration. Container: "Yellow Bin" (Trace
Chemotherapy).

» Definition of Empty: Ensure all liquid has been removed by pipette. The vial does not need to
be washed, but it must be "drip-dry."

o Sharps: If a needle was used, the entire assembly goes into a Yellow Sharps Container.

o Soft Waste: Gloves and bench paper contaminated with droplets go into the soft Yellow Bin.

Spill Response & Decontamination

Scenario: You have dropped a vial of Dacarbazine-d6 powder or solution.

Immediate Action: Isolate the area. Turn off lights if possible (to slow degradation), or cover the
spill with an opaque material immediately.

Deactivation Solution Preparation
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While bulk destruction is discouraged, surface decontamination requires chemical inactivation.
e Primary Agent: 10% Sodium Hypochlorite (Bleach) solution.

o Mechanism: Oxidation destroys the alkylating moiety.
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Figure 2: Emergency response workflow for Dacarbazine-d6 spills.[1][2][3] Note that all
cleanup materials are classified as Bulk Waste.

Technical Reference Data

hvsicochemical ies for Disposal

Property Data Operational Implication

Treat as organic hazardous

Molecular Formula CeHaDsNeO
waste.[1]
Aqueous spills spread quickly;
Solubility Water, DMSO q o P ) P § Y
contain immediately.[1]
. N Store waste in opaque/amber
Stability Photosensitive )
containers.[1]
Toxic waste; subject to strict
RCRA Code U037 (Parent) o
accumulation limits.[1]
) ] Do not use standard medical
Incineration Temp >1000°C

waste autoclaves.[1]

Regulatory Grounding[1]

o EPA 40 CFR 261.33: Defines U-listed wastes (Toxic wastes). Dacarbazine is U037.

e NIOSH List (2016/2020): Classified as a "Hazardous Drug" (Group 1: Antineoplastic).
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e OSHA: Requires a Written Hazard Communication Program for handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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